Cas no 6936-75-0 ( )

• Product Name: &nbsp
• CAS No: 6936-75-0
• MF: C₆H₃I₂NO₃
• MW: 390.901866197586
• CID: 973551
• PubChem ID: 227763
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,5-diiodo-4-nitrophenol
• AC1L5FQ8
• AC1Q4PAO
• AG-K-72430
• AR-1E9689
• CTK5C9518
• NSC19783
• NSC-19783
• SureCN1905941
• 6936-75-0
• DTXSID30281022
• SCHEMBL1905941
•  

• Inchi： 1S/C6H3I2NO3/c7-4-1-3(10)2-5(8)6(4)9(11)12/h1-2,10H
• InChI Key： CLDJFXCAIWYRQM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1[N+](=O)[O-])I)O

Computed Properties

• Exact Mass: 390.81929
• Monoisotopic Mass: 390.82
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 2.717
• Boiling Point: 466.2°C at 760 mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.782
• PSA: 63.37
• LogP: 3.03280